Cas no 99827-46-0 (1,1'-Binaphthalene-2,2'-dicarboxylic Acid)

• Product Name: 1,1'-Binaphthalene-2,2'-dicarboxylic Acid
• CAS No: 99827-46-0
• MF: C₂₂H₁₄O₄
• MW: 342.344166278839
• CID: 1084761
• PubChem ID: 2810167
• Update Time: 2025-11-02

1,1'-Binaphthalene-2,2'-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Binaphthalene]-2,2'-dicarboxylic acid
• 80703-23-7
• (R)-1,1'-Binaphthyl-2,2'-Dicarboxylic Acid
• PD129575
• SY243404
• R-1,1'-BINAPHTHYL-2,2'-DICARBOXYLIC ACID
• (S)-[1,1 inverted exclamation mark -Binaphthalene]-2,2 inverted exclamation mark -dicarboxylic Acid
• (R)-1-(2-carboxynaphthalen-1-yl)naphthalene-2-carboxylic acid
• 1,1'-Binaphthalene-2,2'-dicarboxylic acid,(1S)-
• Q27458607
• C1C
• (R)-[1,1'-Binaphthalene]-2,2'-dicarboxylic acid
• 1-(2-carboxynaphth-1yl)-2-naphthoic acid
• 1,1'-binaphthalene-2,2'-dicarboxylic acid
• FT-0689940
• 1,1 inverted exclamation mark -Binaphthyl-2,2 inverted exclamation mark -dicarboxylic acid
• (S)-1,1'-Binaphthyl-2,2'-Dicarboxylic Acid
• CS-0091853
• S-1,1'-binaphthyl-2,2'-dicarboxylic acid
• AKOS004903304
• CS-0063408
• SCHEMBL895573
• CHEBI:188801
• 18531-96-9
• FT-0689938
• 1,1'-binaphthyl-2,2'-dicarboxylic acid
• (S)-[1,1'-binaphthalene]-2,2'-dicarboxylic acid
• MFCD00185729
• 1,1'-Bi[2-naphthoic acid]
• CHEMBL1231559
• SS-4976
• SCF-I2
• 99827-46-0
• BDBM50428255
• 1-(2-carboxynaphthalen-1-yl)naphthalene-2-carboxylic Acid
• 1-(2-Carboxy-1-naphthyl)naphthalene-2-carboxylic acid
• E81102
• (S)-[1,1'-binaphthalene]-2,2'-dicarboxylicacid
• FT-0689939
• CCG-239105
• AKOS016006617
• 1,1-Bi(2-naphthoic Acid), (+/-)-1,1'-Binaphthyl-2,2'-dicarboxylic Acid
• [1,1'-Binaphthalene]-2,2'-dicarboxylicacid, (1R)-
• A11490
• 1,1'-Binaphthalene-2,2'-dicarboxylic Acid

• MDL： MFCD00185729
• Inchi： 1S/C22H14O4/c23-21(24)17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)22(25)26/h1-12H,(H,23,24)(H,25,26)
• InChI Key： YDZNRNHKJQTGCG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C=CC=CC=2C=1C1=C(C(=O)O)C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 342.08920892g/mol
• Monoisotopic Mass: 342.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.380
• Melting Point: 272-274 ºC

Additional information on 1,1'-Binaphthalene-2,2'-dicarboxylic Acid

1,1'-Binaphthalene-2,2'-dicarboxylic Acid (CAS No. 99827-46-0): Properties, Applications, and Market Insights

1,1'-Binaphthalene-2,2'-dicarboxylic Acid (CAS No. 99827-46-0) is a highly versatile organic compound that has garnered significant attention in both academic research and industrial applications. This binaphthalene derivative is characterized by its unique chiral structure, making it a valuable building block in asymmetric synthesis, material science, and pharmaceutical development. Its molecular formula is C₂₂H₁₄O₄, and it features two carboxylic acid functional groups attached to a binaphthyl scaffold, which contributes to its remarkable chemical and physical properties.

The 1,1'-Binaphthalene-2,2'-dicarboxylic Acid is widely recognized for its role as a ligand in catalysis, particularly in enantioselective reactions. Researchers have leveraged its axial chirality to design metal-organic frameworks (MOFs) and other advanced materials with tailored properties. In recent years, the demand for chiral compounds like this has surged due to their applications in drug development, where enantiopurity is critical for efficacy and safety. This compound is also being explored for its potential in organic electronics, such as OLEDs and photovoltaic devices, owing to its excellent electron-transport capabilities.

From a synthetic perspective, 1,1'-Binaphthalene-2,2'-dicarboxylic Acid can be prepared through various methods, including oxidative coupling of naphthalene derivatives or via palladium-catalyzed cross-coupling reactions. Its high thermal stability and solubility in polar organic solvents like dimethylformamide (DMF) and tetrahydrofuran (THF) make it suitable for diverse laboratory and industrial processes. Additionally, its fluorescence properties have attracted interest in sensor development, particularly for detecting metal ions or small molecules in environmental and biological samples.

The market for 1,1'-Binaphthalene-2,2'-dicarboxylic Acid is expanding, driven by its growing applications in green chemistry and sustainable material design. With increasing emphasis on reducing waste and improving energy efficiency, this compound's role in catalytic systems aligns well with global sustainability goals. Furthermore, its potential in biodegradable polymers and renewable energy technologies positions it as a key player in the transition toward eco-friendly industrial practices. Suppliers and manufacturers are actively scaling up production to meet the rising demand from pharmaceutical and material science sectors.

In conclusion, 1,1'-Binaphthalene-2,2'-dicarboxylic Acid (CAS No. 99827-46-0) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its chiral nature, thermal stability, and versatile reactivity make it indispensable in modern chemistry. As research continues to uncover new uses for this molecule, its significance in both academic and industrial settings is expected to grow, solidifying its status as a cornerstone of innovative chemical solutions.